5-Iodo-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-one

• IUPAC Name: 5-iodo-6-methoxy-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C11H11IO2/c1-14-10-6-5-7-8(11(10)12)3-2-4-9(7)13/h5-6H,2-4H2,1H3
• InChI Key: ADSKUECQOUAYQU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)C(=O)CCC2)I
• Molecular Formula: C11H11IO2
• Molecular Weight: 302.11 g/mol
• CAS RN: 436091-93-9

Description

5-Iodo-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-one, also known as 5-iodo-6-methoxy-tetralone or IMT, is a cyclic ketone which is used in a variety of scientific research applications. It is an important intermediate used in the synthesis of many compounds, and is also used as a starting material in the production of pharmaceuticals and other products. IMT has been studied for its biochemical and physiological effects, and its potential for use in laboratory experiments.

Scientific Research Applications

Synthesis and Biological Applications

5-Iodo-6-methoxy-1,2,3,4-tetrahydronaphthalen-1-one is a compound that has been explored in various scientific research contexts, particularly in the synthesis of biologically active compounds. For instance, a study detailed the synthesis of dopaminergic 5-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine from 2-naphthoic acid, highlighting its biological activity as a dopaminergic compound (Öztaşkın, Göksu, & SeÇen, 2011). Another research effort synthesized (2R)-2-Amino-8-methoxy-1,2,3,4-tetrahydronaphthalene, a precursor of the 5-hydroxytryptamine receptor agonist, using a chemoenzymatic protocol (Orsini, Sello, Travaini, & Gennaro, 2002).

Chemical Analysis and Properties

Detailed studies on 6-methoxy-1,2,3,4-tetrahydronaphthalene (a similar compound) have been conducted to understand its vibrational, electronic, and structural properties. A comprehensive analysis using techniques like FT-IR, FT-Raman, UV-VIS, and NMR spectroscopy provided insights into its molecular structure, conformational stability, and potential energy surface (Arivazhagan, Kavitha, & Subhasini, 2014).

Synthesis of Derivatives and Analogs

The compound has been used as an intermediate or reference structure in the synthesis of various derivatives and analogs with potential biological activities. For example, a study on the synthesis of 6-Iodo-1-tetralone, a derivative of tetrahydronaphthalene, discussed its importance as an intermediate for the synthesis of 5-HT6 receptor antagonists (Da-wei, 2013). Analogues of σ receptor ligand 1-cyclohexyl-4-[3-(5-methoxy-1,2,3,4-tetrahydronaphthalen-1-yl)propyl]piperazine (PB28) with reduced lipophilicity were designed for potential use as positron emission tomography radiotracers, highlighting the compound's relevance in diagnostic applications (Abate et al., 2011).